Cas no 885281-30-1 (7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid)

• Product Name: 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid
• CAS No: 885281-30-1
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• MDL: MFCD08059256
• CID: 69303
• PubChem ID: 44558548
• Update Time: 2025-06-13

7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Boc-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-2-carboxylic acid
• 7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid
• 7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-2-carboxylic acid
• 7-Boc-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic Acid
• 5,6-Dihydro-8H-imidazo[1,2-a]pyrazine-2,7-dicarboxylic acid 7-tert-butyl ester
• 7-Boc-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylicAcid
• PubChem18344
• 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid
• 7-(1,1-Dimethylethyl) 5,6-dihydroimidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylate (ACI)
• 5,6-DIHYDRO-8H-IMIDAZO[1,2-A]PYRAZINE-2,7-DICARBOXYLIC ACID-7-TERTBUTYL ESTER
• DB-002247
• EN300-1229310
• CS-0112924
• YUBMPMRXTOOBIU-UHFFFAOYSA-N
• 7-Boc-5 pound not6 pound not7 pound not8-tetrahydroimidazo[1 pound not2-a]pyrazine-2-carboxylic Acid
• AS-30362
• SCHEMBL1817445
• 885281-30-1
• Q-103545
• DTXSID60659437
• SY008693
• Z1505712226
• AKOS015910101
• MFCD08059256

• MDL： MFCD08059256
• Inchi： 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-5-4-14-6-8(10(16)17)13-9(14)7-15/h6H,4-5,7H2,1-3H3,(H,16,17)
• InChI Key： YUBMPMRXTOOBIU-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2CCN(CC2=N1)C(OC(C)(C)C)=O)O

Computed Properties

• Exact Mass: 267.12200
• Monoisotopic Mass: 267.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7

Experimental Properties

• Density: 1.36
• Boiling Point: 502.8 ℃ at 760 mmHg
• Flash Point: 502.8 °C at 760 mmHg
• PSA: 84.66000
• LogP: 1.26990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid

Research Briefing on 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS: 885281-30-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS: 885281-30-1) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its imidazopyrazine core and tert-butoxycarbonyl (Boc) protecting group, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid as a versatile building block for the synthesis of imidazopyrazine-based kinase inhibitors. The researchers employed a multi-step synthetic route to derivatize the carboxylic acid moiety, yielding compounds with potent inhibitory activity against a range of kinases implicated in oncology and inflammatory diseases. The Boc-protected intermediate was found to enhance the stability and solubility of the final compounds, facilitating their biological evaluation.

In another recent investigation, scientists explored the role of this compound in the development of PROTACs (Proteolysis Targeting Chimeras). The study, featured in ACS Chemical Biology (2024), utilized 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid as a linker moiety to connect E3 ligase ligands with target protein binders. The resulting PROTACs exhibited enhanced cellular permeability and target degradation efficiency, underscoring the compound's value in emerging therapeutic modalities.

Further research has focused on optimizing the synthetic protocols for this intermediate. A 2024 publication in Organic Process Research & Development reported an improved, scalable synthesis of 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid, achieving higher yields (85%) and purity (>99%) through a streamlined process that minimizes hazardous reagents. This advancement is expected to facilitate broader access to the compound for medicinal chemistry applications.

The compound's unique structural features have also been leveraged in fragment-based drug discovery (FBDD) campaigns. Recent work published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that the imidazopyrazine scaffold, when derivatized from this intermediate, can effectively target protein-protein interaction interfaces, particularly in challenging therapeutic targets such as transcription factors.

Looking forward, the versatility of 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid positions it as a valuable tool in medicinal chemistry. Its applications span from traditional small-molecule drug development to cutting-edge modalities like PROTACs and molecular glues. Continued research is expected to uncover additional therapeutic opportunities for derivatives of this scaffold, particularly in areas of unmet medical need such as neurodegenerative diseases and antibiotic-resistant infections.